Cas no 2228316-16-1 (3-amino-2-(2-chloro-5-nitrophenyl)propanoic acid)

• Product Name: 3-amino-2-(2-chloro-5-nitrophenyl)propanoic acid
• CAS No: 2228316-16-1
• MF: C₉H₉ClN₂O₄
• MW: 244.631761312485
• CID: 5965628
• PubChem ID: 165791265
• Update Time: 2025-05-28

3-amino-2-(2-chloro-5-nitrophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(2-chloro-5-nitrophenyl)propanoic acid
• 2228316-16-1
• EN300-1979552

• Inchi： 1S/C9H9ClN2O4/c10-8-2-1-5(12(15)16)3-6(8)7(4-11)9(13)14/h1-3,7H,4,11H2,(H,13,14)
• InChI Key： QMGLGPMAUGIWRD-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(C(=O)O)CN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 244.0250845g/mol
• Monoisotopic Mass: 244.0250845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 109Ų

Additional information on 3-amino-2-(2-chloro-5-nitrophenyl)propanoic acid

Comprehensive Overview of 3-amino-2-(2-chloro-5-nitrophenyl)propanoic acid (CAS No. 2228316-16-1): Properties, Applications, and Research Insights

3-amino-2-(2-chloro-5-nitrophenyl)propanoic acid (CAS No. 2228316-16-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure featuring an amino group, a chloro-nitrophenyl moiety, and a propanoic acid backbone, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural complexity and functional diversity make it a valuable asset in drug discovery and material science.

In recent years, the demand for nitrophenyl derivatives like 3-amino-2-(2-chloro-5-nitrophenyl)propanoic acid has surged due to their role in developing targeted therapies and enzyme inhibitors. Researchers are particularly interested in its potential applications in modulating protein-protein interactions and designing small-molecule drugs. The compound's chloro and nitro substituents enhance its reactivity, enabling precise modifications for tailored applications.

From a synthetic chemistry perspective, CAS No. 2228316-16-1 is often utilized in peptide mimetics and heterocyclic compound synthesis. Its propanoic acid group allows for easy conjugation with other molecules, making it a versatile building block in medicinal chemistry. The compound's stability under various pH conditions further broadens its utility in bioconjugation and drug delivery systems.

Environmental and safety considerations are also paramount when handling 3-amino-2-(2-chloro-5-nitrophenyl)propanoic acid. While not classified as hazardous under standard regulations, proper storage in cool, dry conditions is recommended to maintain its integrity. The compound's nitro group necessitates careful handling to avoid unintended reactions, aligning with the broader industry focus on green chemistry and sustainable synthesis practices.

In the context of AI-driven drug discovery, 2228316-16-1 has emerged as a candidate for virtual screening and molecular docking studies. Its structural features are frequently analyzed using computational chemistry tools to predict binding affinities and optimize lead compounds. This aligns with the growing trend of integrating machine learning and cheminformatics in pharmaceutical R&D.

Market trends indicate a rising interest in custom synthesis of 3-amino-2-(2-chloro-5-nitrophenyl)propanoic acid, driven by its niche applications in preclinical research and high-throughput screening. Suppliers often highlight its high purity (>98%) and compatibility with solid-phase synthesis techniques, catering to the needs of academic and industrial laboratories.

Future research directions for this compound may explore its potential in biodegradable materials and catalysis, leveraging its electron-withdrawing groups for innovative applications. As the scientific community continues to prioritize structure-activity relationship (SAR) studies, CAS No. 2228316-16-1 is poised to remain a compound of significant interest.